![molecular formula C24H27N3O B2880066 (E)-1-butyl-4-(1-cinnamyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one CAS No. 912901-74-7](/img/structure/B2880066.png)
(E)-1-butyl-4-(1-cinnamyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(E)-1-butyl-4-(1-cinnamyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one” is a complex organic compound that contains several functional groups and structural features. It includes a benzimidazole group, a pyrrolidinone group, and a cinnamyl group .
Synthesis Analysis
While the specific synthesis pathway for this compound isn’t available, it’s likely that it involves the formation of the benzimidazole group, possibly through a reaction involving o-phenylenediamine . The pyrrolidinone group could be formed through a cyclization reaction, and the cinnamyl group could be added through a coupling reaction .
Molecular Structure Analysis
The benzimidazole group is a bicyclic heterocycle consisting of fused benzene and imidazole rings . The pyrrolidinone group is a five-membered ring containing nitrogen and a carbonyl group . The cinnamyl group is a styrene derivative, consisting of a phenyl group attached to a propene .
Chemical Reactions Analysis
Benzimidazoles are known to participate in a variety of chemical reactions, often acting as ligands in coordination chemistry . Pyrrolidinones can undergo reactions at the carbonyl group, such as reductions or nucleophilic additions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Benzimidazoles are generally stable and have high melting points . Pyrrolidinones are polar due to the carbonyl group .
Scientific Research Applications
Drug Design and Pharmacology
The benzimidazole core of the compound is structurally similar to many pharmacologically active molecules. It could serve as a precursor or an intermediate in the synthesis of new drugs with potential anticancer, anti-inflammatory, or analgesic properties .
Material Science
Due to its potential for forming stable hydrogen bonds, this compound could be used in the development of new materials, especially in creating polymers with specific mechanical properties or self-healing capabilities .
Organic Synthesis
This compound could be used as a building block in organic synthesis, particularly in the construction of complex molecules with multiple fused rings, which are often found in natural products and pharmaceuticals .
Catalysis
The benzimidazole moiety can act as a ligand in catalytic complexes. It could be used to develop new catalysts for a variety of chemical reactions, including those that are environmentally friendly or more efficient .
Biological Studies
The compound’s ability to interact with biological macromolecules through noncovalent interactions makes it a candidate for studying protein-ligand interactions, which is crucial in understanding cellular processes .
Analytical Chemistry
As a compound with distinct spectroscopic properties, it could be used as a standard or a reagent in analytical methods to detect or quantify other substances, particularly in complex mixtures .
Future Directions
Mechanism of Action
Target of Action
It’s known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are key components in many functional molecules used in pharmaceuticals and agrochemicals .
Mode of Action
Imidazole derivatives are known to interact with various biological targets, leading to a wide range of effects . The presence of the imidazole ring in this compound suggests it may have similar interactions.
Biochemical Pathways
Imidazole derivatives are known to interact with various biochemical pathways, leading to a wide range of effects .
Pharmacokinetics
The presence of the imidazole ring in this compound suggests it may have similar pharmacokinetic properties to other imidazole derivatives .
Result of Action
Imidazole derivatives are known to have a wide range of effects, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
properties
IUPAC Name |
1-butyl-4-[1-[(E)-3-phenylprop-2-enyl]benzimidazol-2-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O/c1-2-3-15-26-18-20(17-23(26)28)24-25-21-13-7-8-14-22(21)27(24)16-9-12-19-10-5-4-6-11-19/h4-14,20H,2-3,15-18H2,1H3/b12-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BILMCYOFFIKLTE-FMIVXFBMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CC=CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCN1CC(CC1=O)C2=NC3=CC=CC=C3N2C/C=C/C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-1-butyl-4-(1-cinnamyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.